Cas no 1806443-19-5 (3-Bromo-5-(3-oxopropyl)benzoyl chloride)

• Product Name: 3-Bromo-5-(3-oxopropyl)benzoyl chloride
• CAS No: 1806443-19-5
• MF: C₁₀H₈BrClO₂
• MW: 275.526321411133
• CID: 4977958
• Update Time: 2025-05-21

3-Bromo-5-(3-oxopropyl)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(3-oxopropyl)benzoyl chloride

• Inchi： 1S/C10H8BrClO2/c11-9-5-7(2-1-3-13)4-8(6-9)10(12)14/h3-6H,1-2H2
• InChI Key： DEKPDNXMQQLKHI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)Cl)C=C(C=1)CCC=O

Computed Properties

• Exact Mass: 273.93962 g/mol
• Monoisotopic Mass: 273.93962 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 275.52
• XLogP3: 2.8
• Topological Polar Surface Area: 34.1

Additional information on 3-Bromo-5-(3-oxopropyl)benzoyl chloride

3-Bromo-5-(3-oxopropyl)benzoyl Chloride: A Comprehensive Overview

3-Bromo-5-(3-oxopropyl)benzoyl chloride (CAS No. 1806443-19-5) is a highly reactive organic compound with significant applications in the field of organic synthesis and materials science. This compound is characterized by its bromine atom at the 3-position of the benzene ring and a 3-oxopropyl group at the 5-position, which contributes to its unique chemical properties. The presence of the benzoyl chloride group further enhances its reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules and advanced materials.

The synthesis of 3-bromo-5-(3-oxopropyl)benzoyl chloride involves a series of carefully controlled reactions, including Friedel-Crafts acylation and subsequent bromination. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing side reactions and improving yield. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity.

One of the most promising applications of 3-bromo-5-(3-oxopropyl)benzoyl chloride lies in its role as an intermediate in drug discovery. Its ability to undergo nucleophilic acyl substitution reactions makes it ideal for constructing complex molecular frameworks. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and anticancer activities, highlighting its potential in therapeutic development.

In addition to pharmaceutical applications, 3-bromo-5-(3-oxopropyl)benzoyl chloride has found utility in the synthesis of advanced polymers and coatings. Its reactivity allows for the incorporation into polymer backbones, resulting in materials with enhanced mechanical properties and thermal stability. Recent research has focused on its use in developing biodegradable polymers for sustainable packaging solutions.

The chemical stability of 3-bromo-5-(3-oxopropyl)benzoyl chloride is influenced by its substituents. The electron-withdrawing bromine atom increases the electrophilicity of the benzoyl group, facilitating nucleophilic attacks. However, this also makes the compound susceptible to hydrolysis under certain conditions. To address this, researchers have investigated encapsulation techniques and stabilizing agents to extend its shelf life and improve handling during industrial processes.

From an environmental perspective, the synthesis and application of 3-bromo-5-(3-oxopropyl)benzoyl chloride have been optimized to minimize ecological impact. Green chemistry principles have been integrated into its production processes, including the use of renewable solvents and recycling byproducts. These efforts align with global sustainability goals and ensure responsible chemical manufacturing.

In conclusion, 3-bromo-5-(3-oxopropyl)benzoyl chloride (CAS No. 1806443-19-5) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthetic methods and green chemistry practices, position it as a key player in modern organic synthesis. Continued research into its properties and applications will undoubtedly unlock new possibilities for innovation in science and industry.